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Compound of Interest

Compound Name: SM-130686

Cat. No.: B1681013

For researchers, scientists, and drug development professionals, the proper handling and
disposal of investigational compounds like SM-130686 are paramount for laboratory safety and
environmental protection. While a specific Safety Data Sheet (SDS) with detailed disposal
instructions for SM-130686 is not publicly available, this guide provides a comprehensive
framework for its safe management based on general principles for handling potent, small-
molecule research chemicals. Adherence to institutional and local regulations is critical.

SM-130686 is an oxindole derivative that functions as a potent, orally-active agonist of the
ghrelin/growth hormone secretagogue receptor (GHSR).[1][2] As with any biologically active
research compound, it is imperative to handle SM-130686 with appropriate care to minimize
exposure and prevent environmental contamination.

Essential Safety and Handling Protocols

Before beginning any work with SM-130686, ensure that all personnel are familiar with
standard laboratory safety procedures and have access to the necessary personal protective
equipment (PPE).

Recommended Personal Protective Equipment (PPE):

o Eye Protection: Safety glasses with side shields or goggles are mandatory to prevent
accidental splashes.

e Hand Protection: Chemically resistant gloves (e.g., nitrile) should be worn at all times.
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o Body Protection: A laboratory coat is required to protect against contamination of personal
clothing.

o Respiratory Protection: If there is a risk of aerosolization or if handling large quantities of the
powdered form, a NIOSH-approved respirator may be necessary.

General Handling Precautions:

Avoid direct contact with skin, eyes, and clothing.

Do not inhale dust or aerosols.

Work in a well-ventilated area, preferably within a chemical fume hood.

Prevent the release of the compound into the environment.

Step-by-Step Disposal Procedure for SM-130686

The following procedure outlines the recommended steps for the disposal of SM-130686
waste. This process should be conducted in accordance with all applicable federal, state, and
local regulations.

+ Waste Segregation:

o All materials contaminated with SM-130686, including unused compound, solutions,
contaminated labware (e.g., pipette tips, vials), and PPE, must be segregated as chemical
waste.

o Do not mix SM-130686 waste with other waste streams unless explicitly permitted by your
institution's environmental health and safety (EHS) office.

o Waste Collection and Labeling:

o Collect all SM-130686 waste in a designated, leak-proof, and clearly labeled hazardous
waste container.

o The label should include:
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= The words "Hazardous Waste"

» The full chemical name: (+)-(3S)-3-(2-chlorophenyl)-1-[2-(diethylamino)ethyl]-3-hydroxo-
2-0x0-4-(trifluoromethyl)indoline-6-carboxamide

» The CAS Number: 259666-71-2
= An indication of the hazards (e.g., "Biologically Active," "Handle with Care")

= The accumulation start date.

o Storage of Waste:

o Store the sealed waste container in a designated, secure, and well-ventilated secondary
containment area away from incompatible materials.

o Consult a general Safety Data Sheet for common laboratory chemicals for information on
incompatible materials, which often include strong oxidizing agents.

e Arranging for Disposal:
o Contact your institution's EHS office to schedule a pickup for the hazardous waste.
o Do not attempt to dispose of SM-130686 down the drain or in the regular trash.

o Decontamination of Work Surfaces:

o Thoroughly decontaminate all work surfaces and equipment that may have come into
contact with SM-130686.

o Use a suitable laboratory detergent and water for cleaning. All cleaning materials should
also be disposed of as hazardous waste.

Quantitative Data and Chemical Properties

The following table summarizes the key chemical and physical properties of SM-130686.
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Property Value

(+)-(3S)-3-(2-chlorophenyl)-1-[2-
IUPAC Name (diethylamino)ethyl]-3-hydroxo-2-oxo-4-

(trifluoromethyl)indoline-6-carboxamide

Molecular Formula C22H23CIF3N303
Molar Mass 469.89 g-mol-1[2]
CAS Number 259666-71-2[2]
Appearance Solid (powder)

Powder: -20°C for 3 years; In solvent: -80°C for
Storage Temperature
1 year[1]

Signaling Pathway of SM-130686

SM-130686 exerts its biological effects by acting as an agonist on the Growth Hormone
Secretagogue Receptor (GHSR). The diagram below illustrates the general signaling pathway
initiated by the activation of this receptor.
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GHSR Signaling Pathway Activated by SM-130686.
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This guide provides essential information for the safe handling and disposal of SM-130686 in a
laboratory setting. By following these procedures and consulting with your institutional safety
experts, you can ensure a safe research environment while advancing scientific discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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